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Compound of Interest

Compound Name: GSK1059865

Cat. No.: B15620036 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

and disposal of chemical reagents are fundamental to ensuring laboratory safety, regulatory

compliance, and environmental preservation. GSK1059865, a potent and selective orexin-1

receptor antagonist, requires careful handling and adherence to specialized disposal protocols

due to its bioactive nature. Improper disposal can lead to environmental contamination and

pose unnecessary risks to personnel. This guide provides essential, step-by-step instructions

for the proper disposal of GSK1059865, drawing upon established best practices for chemical

and pharmaceutical waste management in a laboratory setting.

Hazard Profile and Immediate Safety Precautions
While a specific Safety Data Sheet (SDS) for GSK1059865 is not readily available in the public

domain, its nature as a bioactive small molecule necessitates that it be handled as a potentially

hazardous substance. General principles of laboratory safety for chemical compounds should

be strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

GSK1059865 waste. This includes:

Gloves: Chemical-resistant gloves.

Eye/Face Protection: Safety goggles with side shields or a face shield.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: When handling the powder form, work in a chemical fume hood to

prevent inhalation.

Step-by-Step Disposal Procedures
The core principle for disposing of GSK1059865 is to treat it as hazardous chemical waste. Do

not dispose of this compound down the drain or in regular trash.

Step 1: Waste Segregation

Proper segregation is the first and most critical step in safe disposal. Do not mix GSK1059865
waste with other incompatible waste streams.[1]

Unused or Expired GSK1059865: The pure powder form of GSK1059865 must be collected

as hazardous chemical waste.

Contaminated Labware: Disposable items such as pipette tips, centrifuge tubes, and

weighing papers that have come into contact with GSK1059865 should be collected as solid

chemical waste.

Liquid Waste: Solutions containing GSK1059865, as well as solvents used to rinse

containers, must be collected as liquid chemical waste. Keep aqueous and organic solvent

waste streams separate.[2]

Sharps: Any needles or syringes used for handling GSK1059865 must be disposed of in a

designated sharps container.[3]

Step 2: Waste Containment

Use Appropriate Containers: All waste must be collected in containers that are chemically

compatible with the waste they hold and are in good condition with secure, leak-proof

closures.[2][4]

Labeling: Every waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (GSK1059865), and a description of the contents (e.g., "solid waste

contaminated with GSK1059865," "liquid waste in DMSO").[5]
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Container Fullness: Do not overfill waste containers. It is recommended to leave at least

10% headspace to allow for expansion and prevent spills.[6]

Step 3: Storage of Waste

Designated Storage Area: Store sealed waste containers in a designated and secure satellite

accumulation area within the laboratory.[1] This area should be away from general lab traffic.

Secondary Containment: Utilize secondary containment, such as trays, to mitigate potential

spills or leaks from the primary containers.[4]

Ventilation: Ensure the storage area is well-ventilated.[4]

Step 4: Final Disposal

Contact Environmental Health & Safety (EHS): Before initiating disposal, always consult your

institution's EHS department. They will provide specific guidance based on local, state, and

federal regulations and arrange for the collection of the hazardous waste.[3]

Licensed Waste Contractor: The final disposal of the collected hazardous waste will be

handled by a licensed waste contractor, typically through high-temperature incineration to

ensure complete destruction of the compound.[6]

Quantitative Data and Compound Properties
The following table summarizes key properties of GSK1059865 relevant to its handling and

storage.
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Property Value

Molecular Formula C₂₀H₂₃BrFN₃O₂

Molecular Weight 436.32 g/mol

Appearance White to off-white solid

Storage (Powder) -20°C for 3 years; 4°C for 2 years

Storage (In Solvent)
-80°C for 6 months to 2 years; -20°C for 1

month to 1 year

Solubility Soluble in DMSO (~200 mg/mL)

Data sourced from MedchemExpress and InvivoChem.[7][8]

Experimental Protocols: Rinsing of Empty Containers
To render an "empty" container that held pure GSK1059865 non-hazardous, a triple-rinse

procedure is required.[1][9]

Select a solvent in which GSK1059865 is soluble (e.g., DMSO).

Rinse the container with a small amount of the solvent, ensuring the entire inner surface is

contacted.

Pour the resulting rinsate into the designated liquid hazardous waste container.

Repeat the rinsing process two more times.

After the third rinse, the container can be defaced of its original label and disposed of as

regular lab glass or plastic, according to institutional policy.

Disposal Workflow Diagram
The logical flow for safely disposing of GSK1059865 and associated waste involves careful

segregation and containment before final disposal by authorized personnel.
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Caption: Workflow for the segregation and disposal of GSK1059865 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15620036?utm_src=pdf-body-img
https://www.benchchem.com/product/b15620036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15620036?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Rovatirelin_A_Guide_for_Laboratory_Professionals.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Norquetiapine_A_Guide_for_Laboratory_Professionals.pdf
https://www.invivochem.com/gsk1059865.html
https://www.invivochem.com/gsk1059865.html
https://www.medchemexpress.com/GSK1059865.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15620036#gsk1059865-proper-disposal-procedures
https://www.benchchem.com/product/b15620036#gsk1059865-proper-disposal-procedures
https://www.benchchem.com/product/b15620036#gsk1059865-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15620036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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